![molecular formula C8H10ClNO2S B2413445 4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride CAS No. 2059932-32-8](/img/structure/B2413445.png)
4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride
Overview
Description
4H,5H,6H,7H-thieno[2,3-c]pyridine is a compound with the molecular weight of 139.22 . It is also known as 4,5,6,7-tetrahydrothieno[2,3-c]pyridine . It is an oil in its physical form .
Molecular Structure Analysis
The molecular structure of 4H,5H,6H,7H-thieno[2,3-c]pyridine includes one sulfur atom, one nitrogen atom, and several carbon and hydrogen atoms . The average mass of the molecule is 139.218 Da and the monoisotopic mass is 139.045563 Da .Physical And Chemical Properties Analysis
4H,5H,6H,7H-thieno[2,3-c]pyridine has a density of 1.1±0.1 g/cm³, a boiling point of 242.9±30.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C . The compound has a molar refractivity of 40.2±0.3 cm³, a polar surface area of 40 Ų, and a molar volume of 121.8±3.0 cm³ .Scientific Research Applications
- Application : 4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride serves as an intermediate in the synthesis of antithrombotic drugs. Specifically, it contributes to the development of N-(2-acylamino-benzyl or 2-acylamino-heterocyclyl-methyl)thiophene-2-carboxamide derivatives, which exhibit anticoagulant effects .
- Application : The compound is utilized as a reagent in the synthesis of FXa inhibitors. These inhibitors play a crucial role in preventing thrombosis and are used in clinical settings .
- Application : 4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride serves as an intermediate in the synthesis of Edoxaban, contributing to its pharmacological activity .
- Application : Researchers have explored derivatives of thieno[2,3-c]pyridine as potential GRK2 inhibitors. Optimization strategies include modifications at the meta-position of the pendant phenethyl moiety and the introduction of substituents at the 4-position .
- Application : Scientists use 4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride to construct diverse molecular architectures, including fused heterocycles and drug-like scaffolds .
Antithrombotic Agents
FXa Inhibitors
Edoxaban Intermediate
GRK2 Inhibitors
Organic Synthesis
Research Reagents
Safety and Hazards
The safety information for 4H,5H,6H,7H-thieno[2,3-c]pyridine indicates that it has the hazard statements H302, H315, H318, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
4,5,6,7-tetrahydrothieno[2,3-c]pyridine-7-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2S.ClH/c10-8(11)6-7-5(1-3-9-6)2-4-12-7;/h2,4,6,9H,1,3H2,(H,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANQYTMYCYNCQLM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(C2=C1C=CS2)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide](/img/structure/B2413370.png)
![(Z)-8-(thiophen-2-ylmethyl)-2-(thiophen-2-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one](/img/structure/B2413373.png)
![6-[3-(2-Methylbenzimidazol-1-yl)azetidin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine](/img/structure/B2413376.png)
![2-hydroxy-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)quinoline-4-carboxamide](/img/structure/B2413378.png)
![N'-[1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3,4-dimethoxybenzohydrazide](/img/structure/B2413380.png)
![N-(4-(N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)butyramide](/img/structure/B2413384.png)
![tert-Butyl 2-oxo-5-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate](/img/structure/B2413385.png)